Diethyl 4,4'-[benzene-1,3-diylbis(carbonylimino)]dibenzoate

• Molecular Formula: C26H24N2O6
• Molecular Weight: 460.5 g/mol
• IUPAC Name: ethyl 4-[[3-[(4-ethoxycarbonylphenyl)carbamoyl]benzoyl]amino]benzoate
• InChI: InChI=1S/C26H24N2O6/c1-3-33-25(31)17-8-12-21(13-9-17)27-23(29)19-6-5-7-20(16-19)24(30)28-22-14-10-18(11-15-22)26(32)34-4-2/h5-16H,3-4H2,1-2H3,(H,27,29)(H,28,30)
• InChI Key: UELNCDIOIAUSIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)C(=O)NC3=CC=C(C=C3)C(=O)OCC

Description

Diethyl 4,4’-[benzene-1,3-diylbis(carbonylimino)]dibenzoate is a complex organic compound with the molecular formula C26H24N2O6. This compound is known for its unique structural properties, which include two ester groups and a benzene ring substituted with carbonylimino groups. It is used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Diethyl 4,4’-[benzene-1,3-diylbis(carbonylimino)]dibenzoate typically involves the reaction of diethyl 4-aminobenzoate with isophthaloyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to prevent side reactions. The product is then purified using recrystallization techniques .

Industrial Production Methods

Industrial production of this compound follows a similar synthetic route but on a larger scale. The reaction conditions are optimized to increase yield and purity. Continuous flow reactors are often used to maintain consistent reaction conditions and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

Diethyl 4,4’-[benzene-1,3-diylbis(carbonylimino)]dibenzoate undergoes various chemical reactions, including:

Hydrolysis: The ester groups can be hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acids.

Reduction: The carbonylimino groups can be reduced to amines using reducing agents like lithium aluminum hydride.

Substitution: The benzene ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Hydrolysis: Acidic or basic conditions, water.

Reduction: Lithium aluminum hydride, anhydrous conditions.

Substitution: Nitrating mixture (HNO3/H2SO4), halogens (Cl2, Br2) in the presence of a catalyst.

Major Products Formed

Hydrolysis: Diethyl 4,4’-[benzene-1,3-diylbis(carboxylic acid)]dibenzoate.

Reduction: Diethyl 4,4’-[benzene-1,3-diylbis(aminomethyl)]dibenzoate.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

Diethyl 4,4’-[benzene-1,3-diylbis(carbonylimino)]dibenzoate is used in several scientific research fields:

Chemistry: As a building block for the synthesis of more complex molecules and polymers.

Biology: In the study of enzyme interactions and as a potential inhibitor for certain biological pathways.

Medicine: Investigated for its potential use in drug delivery systems due to its ability to form stable complexes with various drugs.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Diethyl 4,4’-[benzene-1,3-diylbis(carbonylimino)]dibenzoate involves its interaction with specific molecular targets. The ester groups can undergo hydrolysis, releasing active carboxylic acids that can interact with enzymes or receptors. The carbonylimino groups can form hydrogen bonds with biological molecules, affecting their function and activity .

Comparison with Similar Compounds

Similar Compounds

Diethyl 4,4’-[ethene-1,2-diylbis(carbonylimino)]dibenzoate: Similar structure but with an ethene linkage instead of a benzene ring.

Diethyl 4,4’-[butane-1,4-diylbis(carbonylimino)]dibenzoate: Similar structure but with a butane linkage.

Uniqueness

Diethyl 4,4’-[benzene-1,3-diylbis(carbonylimino)]dibenzoate is unique due to its benzene ring, which provides additional stability and rigidity to the molecule. This structural feature makes it more suitable for certain applications, such as in the synthesis of polymers and as a potential drug delivery agent .